Ethyl 4,5-dimethyl-2-[(2-toluidinocarbonyl)amino]-3-thiophenecarboxylate

• Molecular Formula: C17H20N2O3S
• Molecular Weight: 332.4 g/mol
• IUPAC Name: ethyl 4,5-dimethyl-2-[(2-methylphenyl)carbamoylamino]thiophene-3-carboxylate
• InChI: InChI=1S/C17H20N2O3S/c1-5-22-16(20)14-11(3)12(4)23-15(14)19-17(21)18-13-9-7-6-8-10(13)2/h6-9H,5H2,1-4H3,(H2,18,19,21)
• InChI Key: XGEYSXOXCWTPAI-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(SC(=C1C)C)NC(=O)NC2=CC=CC=C2C

Description

Ethyl 4,5-dimethyl-2-[(2-toluidinocarbonyl)amino]-3-thiophenecarboxylate, also known as EDC, is a chemical compound that has been widely used in scientific research. This compound is a member of the class of thiophene carboxylates and has been found to have a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of Ethyl 4,5-dimethyl-2-[(2-toluidinocarbonyl)amino]-3-thiophenecarboxylate is not fully understood, but it is believed to involve the inhibition of certain enzymes and the modulation of certain signaling pathways. In particular, Ethyl 4,5-dimethyl-2-[(2-toluidinocarbonyl)amino]-3-thiophenecarboxylate has been found to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the levels of acetylcholine in the brain, which can improve cognitive function.
Biochemical and Physiological Effects:
Ethyl 4,5-dimethyl-2-[(2-toluidinocarbonyl)amino]-3-thiophenecarboxylate has a range of biochemical and physiological effects, including the inhibition of acetylcholinesterase, the modulation of certain signaling pathways, and the induction of apoptosis in cancer cells. In addition, Ethyl 4,5-dimethyl-2-[(2-toluidinocarbonyl)amino]-3-thiophenecarboxylate has been found to have antioxidant and anti-inflammatory properties, which may contribute to its therapeutic potential.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 4,5-dimethyl-2-[(2-toluidinocarbonyl)amino]-3-thiophenecarboxylate in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation is that Ethyl 4,5-dimethyl-2-[(2-toluidinocarbonyl)amino]-3-thiophenecarboxylate can be expensive to synthesize, which may limit its use in certain experiments.

Future Directions

There are a number of future directions for research on Ethyl 4,5-dimethyl-2-[(2-toluidinocarbonyl)amino]-3-thiophenecarboxylate, including the exploration of its potential as an anti-cancer agent and as a therapeutic agent for Alzheimer's disease. In addition, further research is needed to fully understand the mechanism of action of Ethyl 4,5-dimethyl-2-[(2-toluidinocarbonyl)amino]-3-thiophenecarboxylate and to identify other potential applications for this compound.
In conclusion, Ethyl 4,5-dimethyl-2-[(2-toluidinocarbonyl)amino]-3-thiophenecarboxylate is a chemical compound that has been widely used in scientific research. It can be synthesized using a variety of methods and has been found to have a range of biochemical and physiological effects. While there are some limitations to its use in lab experiments, Ethyl 4,5-dimethyl-2-[(2-toluidinocarbonyl)amino]-3-thiophenecarboxylate has great potential for further research and development in a number of areas.

Synthesis Methods

Ethyl 4,5-dimethyl-2-[(2-toluidinocarbonyl)amino]-3-thiophenecarboxylate can be synthesized using a variety of methods, including the reaction of 4,5-dimethyl-2-thiophenecarboxylic acid with ethyl chloroformate and 2-toluidine in the presence of a base. Another method involves the reaction of 4,5-dimethyl-2-thiophenecarboxylic acid with ethyl chloroformate and 2-amino-4-methyltoluene in the presence of a base. Both methods produce Ethyl 4,5-dimethyl-2-[(2-toluidinocarbonyl)amino]-3-thiophenecarboxylate in good yields and high purity.

Scientific Research Applications

Ethyl 4,5-dimethyl-2-[(2-toluidinocarbonyl)amino]-3-thiophenecarboxylate has been used in a number of scientific research applications, including as a fluorescent probe for the detection of metal ions, as a catalyst in organic synthesis, and as a ligand in coordination chemistry. In addition, Ethyl 4,5-dimethyl-2-[(2-toluidinocarbonyl)amino]-3-thiophenecarboxylate has been found to have potential as an anti-cancer agent and as a therapeutic agent for Alzheimer's disease.